![molecular formula C19H22BrN3S B4703350 N-(1-benzyl-4-piperidinyl)-N'-(4-bromophenyl)thiourea](/img/structure/B4703350.png)
N-(1-benzyl-4-piperidinyl)-N'-(4-bromophenyl)thiourea
Overview
Description
N-(1-benzyl-4-piperidinyl)-N'-(4-bromophenyl)thiourea, also known as BPTU, is a chemical compound that has been extensively researched for its potential applications in various fields of science. BPTU belongs to the class of thiourea derivatives and is known for its unique chemical properties that make it a valuable compound for scientific research.
Mechanism of Action
The mechanism of action of N-(1-benzyl-4-piperidinyl)-N'-(4-bromophenyl)thiourea involves the inhibition of certain enzymes, including carbonic anhydrase and urease. N-(1-benzyl-4-piperidinyl)-N'-(4-bromophenyl)thiourea binds to the active site of these enzymes and prevents their activity, leading to a decrease in the production of certain metabolites. This mechanism of action has been studied extensively and has been found to be effective in various biological systems.
Biochemical and physiological effects:
N-(1-benzyl-4-piperidinyl)-N'-(4-bromophenyl)thiourea has been shown to have various biochemical and physiological effects, including the inhibition of carbonic anhydrase and urease activity. This has potential applications in the treatment of various diseases, including glaucoma, epilepsy, and ulcers. N-(1-benzyl-4-piperidinyl)-N'-(4-bromophenyl)thiourea has also been found to have anti-inflammatory and antioxidant properties, which make it a valuable compound for research in these areas.
Advantages and Limitations for Lab Experiments
The advantages of using N-(1-benzyl-4-piperidinyl)-N'-(4-bromophenyl)thiourea in lab experiments include its unique chemical properties, which make it a valuable compound for drug discovery research. N-(1-benzyl-4-piperidinyl)-N'-(4-bromophenyl)thiourea is also relatively easy to synthesize, which makes it a cost-effective compound for research purposes. However, there are also limitations to using N-(1-benzyl-4-piperidinyl)-N'-(4-bromophenyl)thiourea in lab experiments, including its potential toxicity and the need for specialized equipment and expertise to handle the compound safely.
Future Directions
There are many potential future directions for research involving N-(1-benzyl-4-piperidinyl)-N'-(4-bromophenyl)thiourea. One area of research is the development of new compounds based on the chemical structure of N-(1-benzyl-4-piperidinyl)-N'-(4-bromophenyl)thiourea, which may have improved therapeutic properties. Another area of research is the investigation of the potential applications of N-(1-benzyl-4-piperidinyl)-N'-(4-bromophenyl)thiourea in the treatment of various diseases, including glaucoma, epilepsy, and ulcers. Additionally, further research is needed to fully understand the mechanism of action of N-(1-benzyl-4-piperidinyl)-N'-(4-bromophenyl)thiourea and its potential toxicity in biological systems.
Scientific Research Applications
N-(1-benzyl-4-piperidinyl)-N'-(4-bromophenyl)thiourea has been extensively studied for its potential applications in various fields of science. It has been found to be effective in inhibiting the activity of certain enzymes, which makes it a valuable compound for drug discovery research. N-(1-benzyl-4-piperidinyl)-N'-(4-bromophenyl)thiourea has also been used in the synthesis of new compounds with potential therapeutic applications.
properties
IUPAC Name |
1-(1-benzylpiperidin-4-yl)-3-(4-bromophenyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22BrN3S/c20-16-6-8-17(9-7-16)21-19(24)22-18-10-12-23(13-11-18)14-15-4-2-1-3-5-15/h1-9,18H,10-14H2,(H2,21,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KADBDPLNZVMZIZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=S)NC2=CC=C(C=C2)Br)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22BrN3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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